Cas no 1804444-22-1 (Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1804444-22-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4811761
• Update Time: 2023-08-19

Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-5-3-12-4-6(9(13)14-2)7(5)8(10)11/h3-4,8H,1-2H3
• InChI Key： WAKYKWYIAWODNR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2